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Compound of Interest

Compound Name: Quinapyramine sulfate

Cat. No.: B1615655

An In-depth Technical Guide to Quinapyramine
Sulfate

Quinapyramine sulfate is a potent trypanocidal agent predominantly utilized in veterinary
medicine for the treatment and prevention of trypanosomiasis in a variety of livestock. This
technical guide provides a comprehensive overview of its chemical structure, physicochemical
properties, mechanism of action, and pharmacological data, tailored for researchers, scientists,
and professionals in drug development.

Chemical Structure and Physicochemical Properties

Quinapyramine sulfate is an aminoquinaldine derivative.[1] Its chemical name is 4-amino-6-
[(2-amino-1,6-dimethylpyrimidin-4-ylidene)amino]-1,2-dimethylquinolin-1-ium-4-amine;methyl
hydrogen sulfate;methyl sulfate. The compound is typically available as a white to off-white
crystalline powder that is soluble in water.[2]

Below is a diagram illustrating the chemical structure of Quinapyramine.
Caption: Chemical structure of the Quinapyramine cation.

Table 1: Physicochemical Properties of Quinapyramine Sulfate
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Property Value Reference
CAS Number 3270-78-8 [31141[5]
Molecular Formula C19H28N608S2 [4]
Molecular Weight 532.6 g/mol [4]
Appearance White to off-white crystalline 2]
powder

Solubility Soluble in water [2]

Melting Point 203-207°C [2]

Purity >99% [2]

Shelf Life 5 years (when stored properly)  [2]

Store in a cool, dry place,
Storage ] [2]
away from light

Mechanism of Action

Quinapyramine sulfate's primary mechanism of action as a trypanocidal agent involves the
disruption of energy production within the trypanosome parasite.[6] It specifically interferes with
crucial enzymes in the electron transport chain, a vital pathway for generating adenosine
triphosphate (ATP) in the parasite's mitochondria.[6][7] By inhibiting this energy production,
Quinapyramine sulfate ultimately leads to the death of the trypanosome.[6] While it can
exhibit some toxicity to mammalian cells, it demonstrates greater selectivity for trypanosomes,
allowing it to target and eliminate the parasite without causing significant harm to the host
animal.[6]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.cleanchemlab.com/Quinapyramine-Sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/197022
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G83ZS9Z22U
https://pubchem.ncbi.nlm.nih.gov/compound/197022
https://pubchem.ncbi.nlm.nih.gov/compound/197022
https://www.anglebiopharma.com/quinapyramine-sulphate-4472123.html
https://www.anglebiopharma.com/quinapyramine-sulphate-4472123.html
https://www.anglebiopharma.com/quinapyramine-sulphate-4472123.html
https://www.anglebiopharma.com/quinapyramine-sulphate-4472123.html
https://www.anglebiopharma.com/quinapyramine-sulphate-4472123.html
https://www.anglebiopharma.com/quinapyramine-sulphate-4472123.html
https://www.benchchem.com/product/b1615655?utm_src=pdf-body
https://www.nawanlab.com/veterinarypharma/quinamininjspc.pdf
https://www.nawanlab.com/veterinarypharma/quinamininjspc.pdf
https://www.slideshare.net/slideshow/pharma-apptx/267241748
https://www.benchchem.com/product/b1615655?utm_src=pdf-body
https://www.nawanlab.com/veterinarypharma/quinamininjspc.pdf
https://www.nawanlab.com/veterinarypharma/quinamininjspc.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Mitochondrion

Trypanosome Parasite

1

Quinapyramine Sulfate

ATP Production

nhibits

1
:Cessation leads to

y

Parasite Death

© 2025 BenchChem. All rights reserved.

3/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Infection with
T. congolense

Group Il
Treat with FCA

Group I: Group IV: Group V:
Treat with QS (2.5 mg/kg) Infected Control Uninfected Control

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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